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Compound of Interest

Compound Name: N-cyclopropyl-2,4-dinitroaniline

Cat. No.: B1308477 Get Quote

Technical Guide: N-cyclopropyl-2,4-dinitroaniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-cyclopropyl-2,4-dinitroaniline,

including its chemical identity, molecular structure, and a detailed synthesis protocol. Due to the

limited availability of experimental data for this specific compound in publicly accessible

literature, representative data for the parent compound, 2,4-dinitroaniline, is provided for

reference, alongside general information on the biological activity of the dinitroaniline class of

compounds.

Chemical Identity and Molecular Structure
CAS Number: 31846-29-4

Molecular Formula: C9H9N3O4

Molecular Weight: 223.19 g/mol

Synonyms:

N-cyclopropyl-N-(2,4-dinitrophenyl)amine

Molecular Structure:
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The molecular structure of N-cyclopropyl-2,4-dinitroaniline consists of a cyclopropyl group

attached to the amino group of a 2,4-dinitroaniline core.

Physicochemical Properties
Experimental physicochemical data for N-cyclopropyl-2,4-dinitroaniline is not readily

available in the cited literature. The following table provides data for the closely related

compound, 2,4-dinitroaniline (CAS: 97-02-9), to offer a general reference. It is important to note

that the properties of N-cyclopropyl-2,4-dinitroaniline will differ due to the presence of the

cyclopropyl group.

Table 1: Physicochemical Properties of 2,4-dinitroaniline (CAS: 97-02-9)

Property Value Reference

Appearance
Yellow to orange crystalline

solid
[1]

Melting Point 176-180 °C [1]

Boiling Point Decomposes [1]

Solubility in Water 0.6 g/L at 20 °C [1]

Solubility in Organic Solvents
Soluble in ethanol, acetone,

and dichloromethane
[1]

Density 1.61 g/cm³ [1]

Synthesis of N-cyclopropyl-2,4-dinitroaniline
A reported synthesis of N-cyclopropyl-2,4-dinitroaniline achieves a high yield through the

reaction of 2,4-dinitrobenzenesulfonic acid with cyclopropylamine.

Experimental Protocol
Materials:

2,4-dinitrobenzenesulfonic acid
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Cyclopropylamine

Tetrahydrofuran (THF)

Procedure:

In a suitable reaction vessel, dissolve 2,4-dinitrobenzenesulfonic acid in tetrahydrofuran.

To the stirred solution, add cyclopropylamine.

Maintain the reaction mixture at 20 °C for 30 minutes.

Upon completion of the reaction, the product, N-cyclopropyl-2,4-dinitroaniline, can be

isolated and purified using standard laboratory techniques such as extraction and

chromatography.

Reported Yield: 92%

Synthesis Workflow Diagram

Synthesis of N-cyclopropyl-2,4-dinitroaniline

2,4-dinitrobenzenesulfonic acid

Reaction at 20°C for 0.5h

Cyclopropylamine Tetrahydrofuran (THF)

N-cyclopropyl-2,4-dinitroaniline

Yield: 92%
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Caption: Workflow for the synthesis of N-cyclopropyl-2,4-dinitroaniline.

Biological Activity and Potential Applications
Specific biological activity data for N-cyclopropyl-2,4-dinitroaniline is not extensively

documented in the available literature. However, the broader class of dinitroaniline compounds

is well-studied and known for its biological effects, primarily as herbicides and antiparasitic

agents.

The primary mechanism of action for dinitroanilines involves the disruption of microtubule

assembly. These compounds bind to tubulin, the protein subunit of microtubules, preventing

their polymerization. This disruption of the cytoskeleton interferes with essential cellular

processes such as cell division, cell motility, and intracellular transport.

Given this mechanism, N-cyclopropyl-2,4-dinitroaniline could potentially exhibit similar

activities. The dinitroaniline scaffold is a subject of interest in drug development for:

Oncology: As microtubule-targeting agents, similar to some established chemotherapy

drugs.

Infectious Diseases: For the treatment of parasitic infections caused by protozoa like

Leishmania, Trypanosoma, and Toxoplasma gondii, where the parasite's tubulin may be

selectively targeted.

Further research and specific biological assays would be required to determine the precise

activity and potential therapeutic applications of N-cyclopropyl-2,4-dinitroaniline.

Logical Relationship of Dinitroaniline's General
Mechanism of Action
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General Mechanism of Action for Dinitroanilines
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Caption: Logical diagram of the general mechanism of action for dinitroaniline compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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